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Compound of Interest

Compound Name: tripotassium;methyl(trioxido)silane

CAS No.: 31795-24-1

Cat. No.: B3423765

Get Quote

A Note on CAS Number 31795-24-1: Initial searches for CAS number 31795-24-1 indicate a

substance identified as Potassium methylsiliconate. However, the core requirements of this

technical guide, focusing on signaling pathways, experimental protocols for drug development,

and its intended audience of researchers and scientists, strongly suggest an interest in a

pharmaceutical compound. It is highly probable that the intended subject of this guide is

Semustine (MeCCNU), a well-documented antineoplastic agent, for which the correct CAS

number is 13909-09-6. This guide will proceed with a comprehensive overview of Semustine.

Introduction
Semustine, also known as MeCCNU and methyl-CCNU, is a nitrosourea compound with potent

alkylating properties.[1] As a chemotherapeutic agent, it has been investigated for its efficacy

against a range of malignancies, most notably brain tumors, gastrointestinal cancers, and

lymphomas.[1][2] Its high lipophilicity allows it to cross the blood-brain barrier, a critical feature

for the treatment of central nervous system neoplasms.[1] This guide provides a detailed

technical overview of Semustine, encompassing its chemical and physical properties,

synthesis, mechanism of action, metabolism, and its application in preclinical and clinical

research.
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Chemical and Physical Properties
Semustine is a light yellow powder.[3] It is an organochlorine compound and a derivative of

urea.[3][4] The key physicochemical properties of Semustine are summarized in the table

below.

Property Value Reference

IUPAC Name

1-(2-chloroethyl)-3-(4-

methylcyclohexyl)-1-

nitrosourea

[3]

Synonyms MeCCNU, Methyl-CCNU [3]

CAS Number 13909-09-6 [3][4]

Molecular Formula C₁₀H₁₈ClN₃O₂ [3][4]

Molecular Weight 247.72 g/mol [3][4]

Appearance Light yellow powder [3]

Solubility

- Water: 0.09 mg/mL- 0.1 N

HCl: 0.09 mg/mL- 0.1 N NaOH:

0.09 mg/mL- 10% Ethanol:

0.10 mg/mL- Absolute Ethanol:

100.00 mg/mL- DMSO: 250.00

mg/mL- Chloroform: 667.00

mg/mL

[3]

Stability

Stable under normal conditions

but should be protected from

moisture. A refrigerated

solution in 10% ethanol

showed 2% decomposition in 6

hours, while a solution at room

temperature showed 25%

decomposition in 6 hours.

[3]
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The synthesis of Semustine is a multi-step process that begins with the reaction of phosgene

and aziridine to form di(aziridin-1-yl) methanone. This intermediate then reacts with

hydrochloric acid to open the aziridine rings, yielding 1,3-bis(2-chloroethyl)-urea. Nitrosation of

this compound with sodium nitrite in formic acid produces carmustine (BCNU). Finally,

decomposition of carmustine in the presence of 4-methylcyclohexylamine, followed by a

second nitrosation step, yields Semustine.[4]

Mechanism of Action and Signaling Pathways
Semustine exerts its cytotoxic effects primarily through the alkylation of DNA.[1] As a member

of the nitrosourea class of drugs, it is a bifunctional alkylating agent.[5] Upon administration,

Semustine undergoes non-enzymatic decomposition to form reactive electrophilic species,

including a chloroethyl carbonium ion and an isocyanate moiety.[1][2]

The chloroethyl carbonium ion is a potent electrophile that covalently binds to nucleophilic sites

on DNA bases, particularly the O⁶-position of guanine.[1][6] This initial alkylation event can lead

to a secondary reaction where the chlorine atom is displaced by a nucleophilic site on the

complementary DNA strand, resulting in the formation of interstrand cross-links.[7] These

cross-links prevent the separation of the DNA double helix, thereby inhibiting DNA replication

and transcription, which ultimately triggers cell cycle arrest and apoptosis.[1][8]

The isocyanate moiety can carbamoylate lysine residues on proteins, including enzymes

involved in DNA repair.[1] This inhibition of DNA repair enzymes potentiates the cytotoxic

effects of the DNA alkylation.[1]
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Semustine (Oral Administration)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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semustine-cas-no-13909-09-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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